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Compound of Interest

Compound Name: ALC-0159

Cat. No.: B3025661 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides crucial safety and logistical information for the handling and disposal

of ALC-0159, a lipid excipient utilized in the formulation of lipid nanoparticles (LNPs) for

mRNA-based vaccine development. Given the critical nature of laboratory safety, this guide

offers procedural, step-by-step guidance to ensure the safe and effective use of this compound.

Hazard Assessment and Personal Protective
Equipment (PPE)
There are conflicting reports regarding the hazard classification of ALC-0159. While some

safety data sheets (SDSs) classify it as non-hazardous, others indicate potential for skin and

eye irritation and harm if swallowed. Therefore, a conservative approach to personal protection

is strongly recommended.

Recommended Personal Protective Equipment (PPE) for Handling ALC-0159:
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Protection Type Recommended PPE Specification

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles

ANSI Z87.1 compliant

Hand Protection Nitrile gloves Chemical-resistant

Body Protection Laboratory coat Standard

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area. Use a NIOSH-

approved respirator if creating

aerosols or handling large

quantities.

N95 or higher

Physical and Chemical Properties
A summary of the key physical and chemical properties of ALC-0159 is provided below. This

information is essential for proper handling, storage, and experimental planning.
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Property Value

Synonyms
N,N-ditetradecylacetamide PEG(2000), N,N-

ditetradecylacetamide Polyethylene Glycol-2000

Appearance Solid[1]

Average Molecular Weight ~2400 Da[2]

Purity ≥95%[1]

Storage Temperature -20°C[1]

Stability ≥ 4 years at -20°C[1]

Solubility in Ethanol ~1 mg/mL[1]

Solubility in Dimethylformamide (DMF) ~10 mg/mL[1]

Solubility in Dimethyl Sulfoxide (DMSO) Slightly soluble[1]

Solubility in DMF:PBS (pH 7.2) (1:2) ~0.3 mg/mL[1]

Experimental Protocol: Preparation of ALC-0159
Stock Solution
This protocol outlines the steps for preparing a stock solution of ALC-0159. All procedures

should be conducted in a well-ventilated laboratory, preferably within a chemical fume hood,

while wearing the recommended PPE.

Materials:

ALC-0159 (solid)

Anhydrous ethanol or dimethylformamide (DMF)

Inert gas (e.g., argon or nitrogen)

Appropriate glassware (e.g., vial, beaker)

Magnetic stirrer and stir bar (optional)
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Pipettes and pipette tips

Procedure:

Acclimatization: Allow the sealed container of ALC-0159 to equilibrate to room temperature

before opening to prevent condensation.

Weighing: In a chemical fume hood, carefully weigh the desired amount of ALC-0159 solid

and transfer it to a clean, dry glass vial.

Solvent Addition: Add the appropriate volume of anhydrous ethanol or DMF to the vial to

achieve the desired concentration.

Inert Gas Purge: Purge the headspace of the vial with an inert gas (e.g., argon or nitrogen)

to minimize oxidation.[1]

Dissolution: Seal the vial and mix the contents by vortexing or magnetic stirring until the solid

is completely dissolved. Gentle warming may be applied if necessary, but avoid excessive

heat.

Storage: Store the stock solution at -20°C. It is recommended to prepare fresh aqueous

solutions daily and avoid long-term storage of aqueous dilutions.[1]

Operational Workflow for Handling ALC-0159
The following diagram illustrates the key steps and decision points for the safe handling of

ALC-0159 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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